Cas no 2229350-63-2 (3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid
• CAS No: 2229350-63-2
• MF: C₇H₆F₄O₃
• MW: 214.114356517792
• CID: 6197773
• PubChem ID: 165861920
• Update Time: 2025-08-05

3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid
• EN300-1947433
• 2229350-63-2

• Inchi： 1S/C7H6F4O3/c8-4(9)7(10,11)6(5(13)14)1-3(12)2-6/h4H,1-2H2,(H,13,14)
• InChI Key： HCXPAYDAGMFLFB-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(C(=O)O)CC(C1)=O)F

Computed Properties

• Exact Mass: 214.02530670g/mol
• Monoisotopic Mass: 214.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid

Introduction to 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2229350-63-2)

3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2229350-63-2) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclobutanecarboxylic acids and is characterized by the presence of a tetrafluoroethyl group and a ketone functionality. The combination of these functional groups imparts distinct properties that make it an intriguing subject for both academic research and industrial development.

The molecular formula of 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid is C₈H₅F₄O₃, and its molecular weight is approximately 208.09 g/mol. The compound's structure consists of a cyclobutane ring with a ketone group at the 3-position and a carboxylic acid group at the 1-position. Additionally, the 1-position is substituted with a tetrafluoroethyl group, which significantly influences the compound's physical and chemical properties.

In terms of physical properties, 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid is a white crystalline solid at room temperature. It exhibits good thermal stability and has a melting point in the range of 75-80°C. The presence of the tetrafluoroethyl group contributes to its low solubility in water but enhances its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The chemical reactivity of 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid is primarily governed by its carboxylic acid and ketone functionalities. The carboxylic acid group can undergo typical reactions such as esterification, amidation, and salt formation. The ketone group can participate in nucleophilic addition reactions, making it a valuable intermediate in organic synthesis. Recent studies have explored the use of this compound as a building block for the synthesis of more complex molecules with potential biological activities.

In the field of pharmaceutical research, 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid has shown promise as a lead compound for drug discovery. Its unique structure provides opportunities for the development of new therapeutic agents targeting various diseases. For instance, preliminary studies have indicated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings have sparked interest among researchers to further investigate its potential as a drug candidate.

Beyond pharmaceutical applications, 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid has also found applications in materials science. The presence of fluorine atoms in the tetrafluoroethyl group imparts hydrophobic and oleophobic properties to materials derived from this compound. This makes it useful in the development of coatings and surfaces with enhanced water-repellent and oil-repellent characteristics. Additionally, the cyclobutane ring structure provides mechanical strength and thermal stability to polymer-based materials.

In conclusion, 3-oxo-1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2229350-63-2) is a versatile organic compound with a unique combination of functional groups that offer diverse applications in pharmaceuticals and materials science. Its physical properties and chemical reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing various scientific fields.